2-bromo-4-({[3-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methyl-4H-1,2,4-triazol-4-yl]imino}methyl)-6-methoxyphenol

• IUPAC Name: 2-bromo-4-[(E)-[3-(3,5-dimethylpyrazol-1-yl)-5-methyl-1,2,4-triazol-4-yl]iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C16H17BrN6O2/c1-9-5-10(2)22(21-9)16-20-19-11(3)23(16)18-8-12-6-13(17)15(24)14(7-12)25-4/h5-8,24H,1-4H3/b18-8+
• InChI Key: VQQISTCWQDWHDV-QGMBQPNBSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(N2N=CC3=CC(=C(C(=C3)Br)O)OC)C)C
• Isomeric SMILES: CC1=CC(=NN1C2=NN=C(N2/N=C/C3=CC(=C(C(=C3)Br)O)OC)C)C
• Molecular Formula: C16H17BrN6O2
• Molecular Weight: 405.25 g/mol

Description

The compound “2-bromo-4-({[3-(3,5-dimethyl-1H-pyrazol-1-yl)-5-methyl-4H-1,2,4-triazol-4-yl]imino}methyl)-6-methoxyphenol” is a complex organic molecule. It contains several functional groups and heterocyclic rings, including a pyrazole ring and a triazole ring. Pyrazole and triazole rings are common in many biologically active compounds and are often used as scaffolds in drug discovery.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and triazole rings, the bromo and methoxy groups, and the imino linkage. The presence of these functional groups and heterocyclic rings would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the functional groups and heterocyclic rings. For example, the bromo group might be susceptible to nucleophilic substitution reactions, while the pyrazole and triazole rings might undergo reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the functional groups and heterocyclic rings. For example, the presence of the bromo and methoxy groups might influence the compound’s solubility, while the pyrazole and triazole rings might contribute to its stability and reactivity.

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, characterization, and potential applications. Given the wide range of biological activities exhibited by pyrazole and triazole derivatives, this compound could be of interest in the fields of medicinal chemistry and drug discovery.